3-(4-Methyl-3-oxo-3,4-dihydroquinoxalin-2-yl)propanoic acid
Overview
Description
3-(4-Methyl-3-oxo-3,4-dihydroquinoxalin-2-yl)propanoic acid, often referred to as 3-MOP, is a synthetic organic compound that has been used in scientific research since the early 1980s. It is a member of the quinoxaline family and is used in many lab experiments due to its unique properties. 3-MOP is a versatile compound and has been used in a wide variety of experiments, ranging from biochemical research to physiological studies. In
Scientific Research Applications
Antimicrobial Drug Development
Derivatives of 3-quinolin-4-one propanoic acids, which include compounds similar to 3-(4-Methyl-3-oxo-3,4-dihydroquinoxalin-2-yl)propanoic acid, are being explored for their potential in antimicrobial drug development. Their molecular similarity to fluoroquinolone antibiotics makes them a promising scaffold for creating new antimicrobial drugs, particularly in the context of increasing microbial resistance to existing antimicrobials (Zubkov et al., 2016).
Analgesic and Diuretic Properties
Research into similar compounds, such as 3-(3-alkylcarbamoyl-4-hydroxy-2-oxo-1,2-dihydroquinolin-1-yl)propanoic acids, has revealed their analgesic and diuretic properties. This suggests potential therapeutic applications in pain management and diuresis (Ukrainets et al., 2013).
Synthesis and Biological Activity Prediction
The synthesis of new amides of 3-(2-methyl-4-oxo-1,4-dihydroquinoline-3-yl) propanoic acids extends the molecular diversity of derivatives of 3-alkyl carboxylic acids of quinolin-4-ones. These derivatives are being investigated for their biological activity, which is predicted using in silico methods (Ruschak et al., 2016).
Hydrogen Bonding Studies
Studies on hydrogen bonding in similar compounds, such as 1-ethyl-2-methyl-4-oxo-1,4-dihydro-pyridin-3-yloxyethanoic acid and 3-(1,2-diethyl-4-oxo-1,4-dihydropyridin-3-yloxy)propanoic acid, provide insights into molecular interactions that are crucial for drug design and development (Dobbin et al., 1993).
Immunological Applications
Derivatives of propanoic acid with a quinonyl moiety have shown potential in immunological applications. These derivatives have been synthesized and tested for their adjuvant activity in inducing delayed-type hypersensitivity, demonstrating their relevance in vaccine development and immunotherapy (Fukuda et al., 1981).
Mechanism of Action
Target of Action
Compounds with similar structures, such as 3,4-dihydroquinoxalin-2-ones, have been reported to exhibit potential therapeutic properties, particularly antiviral and anti-inflammatory activities .
Mode of Action
It is likely that the compound interacts with its targets to induce changes that contribute to its potential therapeutic properties .
Biochemical Pathways
Given its potential antiviral and anti-inflammatory activities, it may be involved in pathways related to immune response and inflammation .
Result of Action
Given its potential antiviral and anti-inflammatory activities, it may modulate immune response and inflammation at the molecular and cellular levels .
properties
IUPAC Name |
3-(4-methyl-3-oxoquinoxalin-2-yl)propanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N2O3/c1-14-10-5-3-2-4-8(10)13-9(12(14)17)6-7-11(15)16/h2-5H,6-7H2,1H3,(H,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JIXBAXULUJSRDR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=CC=CC=C2N=C(C1=O)CCC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90933873 | |
Record name | 3-(4-Methyl-3-oxo-3,4-dihydroquinoxalin-2-yl)propanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90933873 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
232.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1501-38-8 | |
Record name | 1501-38-8 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=75194 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 3-(4-Methyl-3-oxo-3,4-dihydroquinoxalin-2-yl)propanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90933873 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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